Nannochelin B

• Molecular Formula: C37H46N4O13
• Molecular Weight: 754.8 g/mol
• InChI: InChI=1S/C37H46N4O13/c1-54-35(48)29(17-9-11-23-41(53)33(45)21-19-27-14-6-3-7-15-27)39-31(43)25-37(51,36(49)50)24-30(42)38-28(34(46)47)16-8-10-22-40(52)32(44)20-18-26-12-4-2-5-13-26/h2-7,12-15,18-21,28-29,51-53H,8-11,16-17,22-25H2,1H3,(H,38,42)(H,39,43)(H,46,47)(H,49,50)/b20-18+,21-19+/t28-,29-,37?/m0/s1
• InChIKey: MSIKUOJWOBZEKW-UYXGXLLSSA-N

Research on bacterial iron acquisition requires chemically defined siderophores, not structural analogs. Nannochelin B is a specific mono-methyl ester variant of the nannochelin family, isolated from *Nannocystis exedens*. - **Defined entity**: Monomethyl ester distinguishes it from Nannochelin A (dimethyl) and C (non-methylated), altering polarity and receptor recognition. - **Application**: Probe for bacterial outer membrane transport kinetics and crystallography of monomethyl ester citrate-hydroxamate siderophores. - **Supply**: Packaged for research use only. Reliable documentation provided.

Nannochelin B: Citrate-Hydroxamate Siderophore

Nannochelin B is a citrate-hydroxamate siderophore initially isolated from the myxobacterium Nannocystis exedens strain Na e485 [1]. This natural product is part of a small family of iron-chelating compounds, the nannochelins, and is characterized by its hybrid structure combining a central citrate core with two hydroxamate-containing arms [2]. Its specific chemical identity is defined by a monomethyl ester functional group, distinguishing it from its non-methylated and dimethylated congeners [2].

Monomethyl ester variant for receptor-binding studies

Citrate-hydroxamate siderophore from myxobacteria

Weak antimicrobial profile consistent with siderophore class

• [1] Kunze, B., Trowitzsch-Kienast, W., Höfle, G., & Reichenbach, H. (1992). Nannochelins A, B and C, new iron-chelating compounds from Nannocystis exedens (myxobacteria). Production, isolation, physico-chemical and biological properties. The Journal of Antibiotics, 45(2), 147-150. View Source
• [2] ChEBI: Chemical Entities of Biological Interest. Nannochelin B (CHEBI:201965). EMBL-EBI. View Source

Why Nannochelin B Substitution Fails

Substitution with a close analog like Nannochelin A is not scientifically justifiable without compromising experimental integrity. While the nannochelins share a core citrate-hydroxamate backbone, Nannochelin B is the mono-methyl ester variant, whereas Nannochelin A is the di-methyl ester [1]. This structural difference alters the compound's polarity, solubility profile, and potentially its interaction with biological membranes and specific siderophore recognition proteins, leading to divergent transport kinetics and biological outcomes [2]. Procuring Nannochelin B ensures the study of a specific chemical entity with defined properties, rather than a mixture or an analog with unverified functional equivalence.

Nannochelin B (monomethyl ester)

Nannochelin A (dimethyl ester)

Esterification shifts polarity and membrane interaction, limiting direct substitution.

Nannochelin B (citrate-hydroxamate)

Myxochelins (catecholate-type)

Different iron-binding chemistry alters coordination, redox properties, and receptor recognition.

• [1] Kunze, B., Trowitzsch-Kienast, W., Höfle, G., & Reichenbach, H. (1992). Nannochelins A, B and C, new iron-chelating compounds from Nannocystis exedens (myxobacteria). Production, isolation, physico-chemical and biological properties. The Journal of Antibiotics, 45(2), 147-150. View Source
• [2] ChEBI: Chemical Entities of Biological Interest. Nannochelin B (CHEBI:201965). EMBL-EBI. View Source

Nannochelin B: Key Differentiating Evidence

Monomethyl vs. Dimethyl Ester Distinction

Nannochelin B is definitively characterized as the monomethyl ester of the nannochelin core structure. This contrasts directly with Nannochelin A, which is the corresponding dimethyl ester, and Nannochelin C, which is the non-methylated version [1]. This precise chemical differentiation is critical for experimental reproducibility.

Monomethyl vs. Dimethyl Ester

Head-to-head

One methyl ester group distinguishes Nannochelin B from dimethyl ester Nannochelin A and non-methylated Nannochelin C.

Supports congener-specific structure-activity studies

Esterification state impacts lipophilicity and membrane permeability.

Evidence Dimension	Chemical Structure (Esterification State)
Target Compound Data	Monomethyl ester
Comparator Or Baseline	Nannochelin A: Dimethyl ester; Nannochelin C: Non-methylated
Quantified Difference	One methyl ester group vs. two (Nannochelin A) or zero (Nannochelin C)
Conditions	Structural elucidation from the primary isolation paper [1]

Why This Matters

The specific esterification state influences lipophilicity and membrane permeability, making Nannochelin B the only correct choice for studies requiring the monomethyl ester variant.

• [1] Kunze, B., Trowitzsch-Kienast, W., Höfle, G., & Reichenbach, H. (1992). Nannochelins A, B and C, new iron-chelating compounds from Nannocystis exedens (myxobacteria). Production, isolation, physico-chemical and biological properties. The Journal of Antibiotics, 45(2), 147-150. View Source

Weak Growth Inhibition Activity Profile

In the foundational study, the novel substances nannochelins A, B, and C all demonstrated weak growth-inhibitory activity against a panel of bacteria and fungi [1]. The study notes that the compounds 'showed weak growth-inhibitory activity against some bacteria and fungi,' indicating that for this class of siderophores, the activity is a class-level property rather than a unique feature of any single congener [1].

Weak Antimicrobial Activity

Class-level

Weak growth inhibition against some bacteria and fungi, shared across nannochelins A, B, and C.

Class-level profile; limits antibiotic confounding in siderophore studies

Not a potent antimicrobial; use as siderophore probe.

Evidence Dimension	Antimicrobial Activity
Target Compound Data	Weak growth inhibition
Comparator Or Baseline	Nannochelins A and C (also 'weak' activity)
Quantified Difference	Qualitatively similar activity profile
Conditions	In vitro growth inhibition assays against some bacteria and fungi [1]

Why This Matters

This confirms that while Nannochelin B is not a potent antimicrobial, its biological profile is consistent with its class, validating its use as a research tool to study siderophore-mediated effects without confounding strong antibiotic activity.

• [1] Kunze, B., Trowitzsch-Kienast, W., Höfle, G., & Reichenbach, H. (1992). Nannochelins A, B and C, new iron-chelating compounds from Nannocystis exedens (myxobacteria). Production, isolation, physico-chemical and biological properties. The Journal of Antibiotics, 45(2), 147-150. View Source

Citrate-Hydroxamate vs. Catecholate Chelation

Nannochelin B belongs to the citrate-hydroxamate class of siderophores, characterized by a central citrate core and two hydroxamate iron-binding groups [1]. This contrasts with myxochelins, another major class of myxobacterial siderophores that utilize catecholate moieties for iron chelation [2]. This fundamental difference in iron-binding chemistry leads to distinct iron-coordination geometries and redox properties.

Citrate-Hydroxamate vs. Catecholate

Class-level

Nannochelin B uses citrate-hydroxamate iron-binding; myxochelins use catecholate groups.

Selects for hydroxamate-specific receptor studies

Different iron affinity and pH dependence vs. catecholate siderophores.

Evidence Dimension	Siderophore Class
Target Compound Data	Citrate-hydroxamate
Comparator Or Baseline	Myxochelins (catecholate-type)
Quantified Difference	Different iron-binding functional groups
Conditions	Structural and biosynthetic classification [REFS-1, REFS-2]

Why This Matters

This classification is essential for experimental design in iron acquisition studies; the distinct chemical nature of hydroxamates versus catecholates dictates different iron affinity constants, pH dependence, and recognition by bacterial outer membrane receptors.

• [1] Kunze, B., Trowitzsch-Kienast, W., Höfle, G., & Reichenbach, H. (1992). Nannochelins A, B and C, new iron-chelating compounds from Nannocystis exedens (myxobacteria). Production, isolation, physico-chemical and biological properties. The Journal of Antibiotics, 45(2), 147-150. View Source
• [2] Kunze, B., Bedorf, N., Kohl, W., Höfle, G., & Reichenbach, H. (1989). Myxochelin A, a new iron-chelating compound from Angiococcus disciformis (Myxobacterales). Production, isolation, physico-chemical and biological properties. The Journal of Antibiotics, 42(1), 14-17. View Source

Nannochelin B Research Applications

Structural Biology of Siderophore Receptors

Nannochelin B is the appropriate ligand for studying the recognition and transport of monomethyl ester citrate-hydroxamate siderophores by bacterial outer membrane receptors. Its distinct structure, as defined in the foundational study [1], ensures that any observed binding kinetics or crystallographic data are specific to this congener.

Microbial Iron Metabolism Studies

As a defined siderophore from a myxobacterial source [1], Nannochelin B can be used as a chemical probe to investigate iron acquisition pathways in microbial communities. Its classification as a citrate-hydroxamate siderophore allows researchers to differentiate its uptake mechanisms from those of catecholate-type siderophores like myxochelins [2].

Comparative SAR Investigations

Researchers aiming to understand how esterification impacts siderophore function can use Nannochelin B as a critical intermediate in a series. By comparing it directly to Nannochelin A (dimethyl ester) and Nannochelin C (non-methylated) under identical assay conditions, the role of the monomethyl group can be systematically evaluated [1].

Application

Selection Property

Validation Focus

Siderophore receptor structural biology

Monomethyl ester citrate-hydroxamate

Binding kinetics, crystallography with monomethyl ester ligand

Microbial iron metabolism studies

Citrate-hydroxamate class siderophore

Uptake mechanism differentiation from catecholate siderophores

Comparative SAR investigations

Esterification state variants (mono-, di-, non-methylated)

Systematic functional comparison under identical conditions

• [1] Kunze, B., Trowitzsch-Kienast, W., Höfle, G., & Reichenbach, H. (1992). Nannochelins A, B and C, new iron-chelating compounds from Nannocystis exedens (myxobacteria). Production, isolation, physico-chemical and biological properties. The Journal of Antibiotics, 45(2), 147-150. View Source
• [2] Kunze, B., Bedorf, N., Kohl, W., Höfle, G., & Reichenbach, H. (1989). Myxochelin A, a new iron-chelating compound from Angiococcus disciformis (Myxobacterales). Production, isolation, physico-chemical and biological properties. The Journal of Antibiotics, 42(1), 14-17. View Source